Cas no 1562418-43-2 (2-(2,2-dimethyl-1,3-benzodioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2,2-dimethyl-1,3-benzodioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1562418-43-2
• MF: C₁₅H₂₁BO₄
• MW: 276.14
• CID: 5051547
• Update Time: 2026-02-28

2-(2,2-dimethyl-1,3-benzodioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-1,3-benzodioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 2-(2,2-dimethyl-1,3-benzodioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Research Brief on 2-(2,2-dimethyl-1,3-benzodioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1562418-43-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2,2-dimethyl-1,3-benzodioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1562418-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic ester derivative is a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal for the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in oncology and infectious disease research.

One of the most notable applications of this compound is its role in the synthesis of boron-containing drugs. Boron-based compounds have unique properties that make them attractive for drug development, such as their ability to form reversible covalent bonds with biological targets. Recent research has demonstrated that 2-(2,2-dimethyl-1,3-benzodioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can serve as a precursor for the development of proteasome inhibitors, which are promising candidates for cancer therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the synthesis of a new class of boron-based proteasome inhibitors with enhanced selectivity and reduced off-target effects.

In addition to its applications in drug synthesis, this compound has also been investigated for its potential in diagnostic imaging. Boron-containing compounds are increasingly being explored for use in positron emission tomography (PET) imaging due to their ability to incorporate fluorine-18, a commonly used radioisotope. A recent study in the journal Chemical Communications detailed the use of 2-(2,2-dimethyl-1,3-benzodioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane as a building block for the development of novel PET tracers, which could improve the detection and monitoring of diseases such as cancer and neurodegenerative disorders.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of this compound. Recent advancements in catalytic methods and green chemistry approaches have sought to address these issues. For example, a 2022 study in Organic Process Research & Development highlighted the use of palladium-catalyzed borylation reactions to improve the yield and purity of 2-(2,2-dimethyl-1,3-benzodioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, making it more accessible for industrial applications.

Looking ahead, the versatility of 2-(2,2-dimethyl-1,3-benzodioxol-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is expected to drive further innovation in chemical biology and pharmaceutical research. Ongoing studies are exploring its potential in targeted drug delivery systems and as a component of smart materials for biomedical applications. As the field continues to evolve, this compound is likely to play a central role in the development of next-generation therapeutics and diagnostics.